Cas no 927800-68-8 (N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine)

• Product Name: N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine
• CAS No: 927800-68-8
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD09054913
• CID: 4781590
• Update Time: 2025-05-23

N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine
• N-Allyl-4-(cyclopropylmethoxy)pyrimidin-2-amine
• 4-(cyclopropylmethoxy)-N-(prop-2-en-1-yl)pyrimidin-2-amine

• MDL： MFCD09054913
• Inchi： 1S/C11H15N3O/c1-2-6-12-11-13-7-5-10(14-11)15-8-9-3-4-9/h2,5,7,9H,1,3-4,6,8H2,(H,12,13,14)
• InChI Key： IVCFEQHHZOIHQG-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(NCC=C)N=1)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 206
• XLogP3: 2.2
• Topological Polar Surface Area: 47

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 351.4±44.0 °C at 760 mmHg
• Flash Point: 166.3±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine

N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine: A Comprehensive Overview

The compound with CAS No. 927800-68-8, commonly referred to as N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of pyrimidinamines, which are known for their versatile reactivity and ability to form stable complexes with various metal ions. The pyrimidine ring system, a key structural feature of this compound, is a six-membered aromatic ring consisting of two nitrogen atoms at positions 1 and 3, making it structurally similar to the nucleobases found in DNA and RNA.

The N-Allyl group attached to the pyrimidine ring introduces additional functionality, enhancing the compound's reactivity and stability. Allyl groups are known for their ability to participate in conjugation, which can influence the electronic properties of the molecule and potentially improve its solubility and bioavailability. Furthermore, the presence of a cyclopropylmethoxy group at position 4 of the pyrimidine ring adds complexity to the molecule's structure, potentially imparting unique steric and electronic effects that could be advantageous in medicinal chemistry applications.

Recent studies have highlighted the potential of N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine as a precursor for synthesizing advanced materials with tailored properties. For instance, researchers have explored its use in constructing coordination polymers and metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies. The ability of this compound to coordinate with metal ions such as zinc(II) or copper(II) makes it a valuable building block for these materials.

In addition to its role in materials science, N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine has shown promise in medicinal chemistry. Its structural features make it a potential candidate for designing drugs targeting specific biological pathways or enzymes. For example, the compound's ability to form hydrogen bonds due to its amine group could be exploited in designing inhibitors for protein kinases or other enzyme targets.

The synthesis of N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, the development of sustainable synthesis routes for N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine is a growing area of interest. Researchers are exploring green chemistry approaches, such as using renewable feedstocks or enzymatic catalysis, to minimize the environmental footprint of its production.

In conclusion, N-Allyl-4-(cyclopropylmethoxy)-2-pyrimidinamine (CAS No. 927800-68-8) is a versatile compound with significant potential across multiple disciplines. Its unique structure offers opportunities for innovation in materials science, medicinal chemistry, and sustainable synthesis methods. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.